methyl (2Z)-3-oxo-2-[(2E)-3-phenylprop-2-en-1-ylidene]-2,3-dihydro-1-benzofuran-5-carboxylate

• Molecular Formula: C19H14O4
• Molecular Weight: 306.3 g/mol
• IUPAC Name: methyl (2Z)-3-oxo-2-[(E)-3-phenylprop-2-enylidene]-1-benzofuran-5-carboxylate
• InChI: InChI=1S/C19H14O4/c1-22-19(21)14-10-11-16-15(12-14)18(20)17(23-16)9-5-8-13-6-3-2-4-7-13/h2-12H,1H3/b8-5+,17-9-
• InChI Key: HZWUINOERKDPAF-WIXUPIFPSA-N
• Isomeric SMILES: COC(=O)C1=CC2=C(C=C1)O/C(=C\C=C\C3=CC=CC=C3)/C2=O
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)OC(=CC=CC3=CC=CC=C3)C2=O

Description

• This compound is a complex organic molecule with a fascinating structure. Let’s break it down:
  • The core structure is a benzofuran , which consists of a benzene ring fused to a five-membered furan ring.
  • The compound contains a carboxylate group (-COOCH₃) attached to the benzofuran ring.
  • The double bonds in the name (2Z) and (2E) indicate the geometric configuration around the central double bond.
• Overall, it’s a conjugated system with potential biological activity.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity (e.g., antitumor, antimicrobial).

Medicine: May exhibit pharmacological effects.

Industry: Limited due to its complexity.

Mechanism of Action

• Not well-documented, but it likely interacts with cellular targets related to its structure (e.g., enzymes, receptors).
• Further research needed to elucidate specific pathways.

Comparison with Similar Compounds

Similar Compounds:

Remember, this compound’s complexity offers exciting avenues for research and application